Cas no 492-12-6 (2-(3,4-Dihydroxy-phenyl)-6,7-dihydroxy-chroman-4-on)

• Product Name: 2-(3,4-Dihydroxy-phenyl)-6,7-dihydroxy-chroman-4-on
• CAS No: 492-12-6
• MF: C₁₅H₁₂O₆
• MW: 288.252184867859
• CID: 2022216
• PubChem ID: 102196479
• Update Time: 2025-06-11

2-(3,4-Dihydroxy-phenyl)-6,7-dihydroxy-chroman-4-on Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dihydroxy-phenyl)-6,7-dihydroxy-chroman-4-on
• 2-(3,4-dihydroxy-phenyl)-6,7-dihydroxy-chroman-4-one
• plathymenin
• 492-12-6
• HY-N9115
• CS-0158771
• (2S)-2-(3,4-Dihydroxyphenyl)-6,7-dihydroxy-2,3-dihydrochromen-4-one
• FS-8801
• AKOS040762202
• 6
• DA-76950

• Inchi： 1S/C15H12O6/c16-9-2-1-7(3-11(9)18)14-5-10(17)8-4-12(19)13(20)6-15(8)21-14/h1-4,6,14,16,18-20H,5H2/t14-/m0/s1
• InChI Key： ZIKILYZOICUSQT-AWEZNQCLSA-N
• SMILES： O1C2C=C(C(=CC=2C(C[C@H]1C1C=CC(=C(C=1)O)O)=O)O)O

Computed Properties

• Exact Mass: 288.06338810g/mol
• Monoisotopic Mass: 288.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Color/Form: Brown powder
• Density: 1.6±0.1 g/cm3
• Boiling Point: 658.1±55.0 °C at 760 mmHg
• Flash Point: 254.5±25.0 °C
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

2-(3,4-Dihydroxy-phenyl)-6,7-dihydroxy-chroman-4-on Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavanones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Flavanones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 2-(3,4-Dihydroxy-phenyl)-6,7-dihydroxy-chroman-4-on

Recent Advances in the Study of 2-(3,4-Dihydroxy-phenyl)-6,7-dihydroxy-chroman-4-on (CAS: 492-12-6)

2-(3,4-Dihydroxy-phenyl)-6,7-dihydroxy-chroman-4-on, also known by its CAS number 492-12-6, is a flavonoid derivative that has garnered significant attention in the field of chemical biology and medicinal research due to its potential therapeutic properties. Recent studies have focused on its antioxidant, anti-inflammatory, and neuroprotective effects, positioning it as a promising candidate for the treatment of various diseases, including neurodegenerative disorders and cancer. This research brief aims to summarize the latest findings related to this compound, highlighting its mechanisms of action, pharmacological effects, and potential applications in drug development.

One of the most notable advancements in the study of 492-12-6 is its role in modulating oxidative stress. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antioxidant activity by scavenging reactive oxygen species (ROS) and upregulating endogenous antioxidant enzymes such as superoxide dismutase (SOD) and catalase. The study further revealed that 492-12-6 could protect neuronal cells from oxidative damage, suggesting its potential utility in treating conditions like Alzheimer's disease and Parkinson's disease.

In addition to its antioxidant properties, recent research has explored the anti-inflammatory effects of 2-(3,4-Dihydroxy-phenyl)-6,7-dihydroxy-chroman-4-on. A study conducted by researchers at the University of Cambridge and published in Bioorganic & Medicinal Chemistry Letters (2024) identified that the compound inhibits the NF-κB signaling pathway, a key regulator of inflammatory responses. This inhibition leads to a reduction in the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential therapeutic agent for chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential anticancer activity. A 2024 study in the European Journal of Pharmacology reported that 492-12-6 induces apoptosis in various cancer cell lines, including breast, lung, and colon cancer, through the activation of the intrinsic apoptotic pathway. The study also highlighted the compound's ability to inhibit angiogenesis, further supporting its role as a multitargeted anticancer agent. These findings open new avenues for the development of flavonoid-based anticancer therapies.

Despite these promising results, challenges remain in the clinical translation of 492-12-6. Issues such as poor bioavailability and rapid metabolism have been identified as potential barriers to its therapeutic application. However, recent advancements in drug delivery systems, such as nanoparticle encapsulation and prodrug strategies, offer potential solutions to these challenges. A 2023 review in Advanced Drug Delivery Reviews discussed various approaches to enhance the bioavailability and stability of flavonoid compounds like 492-12-6, paving the way for future clinical trials.

In conclusion, 2-(3,4-Dihydroxy-phenyl)-6,7-dihydroxy-chroman-4-on (CAS: 492-12-6) represents a multifaceted compound with significant therapeutic potential. Its antioxidant, anti-inflammatory, and anticancer properties make it a valuable subject of ongoing research. While challenges in drug development persist, innovative delivery systems and formulation strategies hold promise for overcoming these hurdles. Future studies should focus on elucidating its pharmacokinetics and conducting preclinical and clinical trials to fully realize its therapeutic benefits.